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Compound of Interest

Compound Name: 2-Amino-5-chlorobenzophenone

Cat. No.: B030270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety protocols and logistical plans for the handling and

disposal of 2-Amino-5-chlorobenzophenone (CAS No: 719-59-5). Adherence to these

procedures is paramount for ensuring personal safety and maintaining a compliant laboratory

environment.

Hazard Summary: 2-Amino-5-chlorobenzophenone is a chemical compound that poses

several health risks. It is known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3][4] Therefore, strict adherence to safety protocols is essential to

minimize exposure and mitigate potential harm.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 2-Amino-5-chlorobenzophenone.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.[5][6]

Protects against serious eye

irritation from dust particles.[1]

[2][5]

Skin Protection

Chemical-resistant gloves

(material to be determined by a

risk assessment, considering

the solvent used) and a lab

coat or other protective

clothing.

Prevents skin contact and

subsequent irritation.[1][2][5]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed. A dust mask

(type N95 or equivalent) is

recommended where dust may

be generated.[5][7]

Protects the respiratory tract

from irritation due to inhalation

of dust.[1][2][5]

Experimental Protocol: Safe Handling and Disposal
This section outlines the step-by-step procedures for the safe handling and disposal of 2-
Amino-5-chlorobenzophenone.

1. Preparation and Engineering Controls:

Conduct all work in a well-ventilated area, preferably within a certified chemical fume hood,

to minimize airborne concentrations.[5]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1]

Keep the container of 2-Amino-5-chlorobenzophenone tightly closed when not in use.[5]
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2. Donning PPE:

Before handling the chemical, put on all required PPE as specified in the table above.

Inspect gloves for any signs of degradation or puncture before use.

3. Handling and Use:

Avoid direct contact with the skin and eyes.[2][3][6]

Take precautions to avoid the formation and inhalation of dust.[2][3][6]

Weigh and transfer the compound within the fume hood.

After handling, thoroughly wash hands and any exposed skin with soap and water.[8]

4. Doffing and Disposal of Contaminated PPE:

Remove PPE in a manner that avoids cross-contamination.

Follow proper glove removal technique (without touching the glove's outer surface) to avoid

skin contact.[2]

Dispose of contaminated gloves and other disposable PPE as hazardous waste in a

designated, properly labeled container.[2]

Non-disposable PPE should be decontaminated according to established laboratory

procedures.

5. Waste Disposal Plan:

Waste Segregation: 2-Amino-5-chlorobenzophenone is a halogenated organic compound

and must be segregated from non-halogenated waste streams.[1]

Waste Containers: Use designated, clearly labeled, and compatible waste containers (e.g.,

high-density polyethylene) for solid and liquid waste.
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Disposal Method: The recommended method for the final disposal of 2-Amino-5-
chlorobenzophenone is through a licensed hazardous waste disposal company.[1][2] High-

temperature incineration is a common and effective treatment method.[1] Alternatively, the

material may be dissolved in a combustible solvent and incinerated in a chemical incinerator

equipped with an afterburner and scrubber.[1] Do not pour down the drain.[1]

Workflow for Safe Handling of 2-Amino-5-
chlorobenzophenone
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Start: Prepare to Handle
2-Amino-5-chlorobenzophenone

Verify Engineering Controls:
- Fume Hood Operational

- Eyewash/Shower Accessible

Select and Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

- N95 Respirator (if dust risk)

Handle Chemical in Fume Hood:
- Weigh and Transfer

- Avoid Dust Generation

Post-Handling Procedures

Spill or Exposure?

Decontaminate Work Area

Segregate and Label Waste:
- Halogenated Organic Waste

Properly Doff and Dispose of
Contaminated PPE

Wash Hands Thoroughly

End of Process

No

Follow Emergency Procedures:
- Evacuate if necessary
- Use Eyewash/Shower
- Seek Medical Attention

Yes

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b030270?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow for the safe handling and disposal of 2-Amino-5-
chlorobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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